4-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}butanoic acid

• IUPAC Name: 4-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]butanoic acid
• InChI: InChI=1S/C12H21NO4/c1-12(2,3)17-11(16)13-7-9(8-13)5-4-6-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key: KSKBTIBSNQGTKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)CCCC(=O)O
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• CAS No.: 1697321-54-2

Description

“4-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}butanoic acid” is a chemical compound with the CAS Number: 1697321-54-2. It has a molecular weight of 243.3. The IUPAC name for this compound is 4- (1- (tert-butoxycarbonyl)azetidin-3-yl)butanoic acid. The physical form of this compound is oil.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H21NO4/c1-12(2,3)17-11(16)13-7-9(8-13)5-4-6-10(14)15/h9H,4-8H2,1-3H3,(H,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical and Chemical Properties Analysis

As mentioned earlier, “this compound” is an oil. It is stored at 4 degrees Celsius. The compound has a molecular weight of 243.3.

Scientific Research Applications

Synthesis and Transformation of β-Amino Acids

β-Amino acids and their cyclic derivatives are of significant interest due to their biological relevance and impact on drug research. Metathesis reactions, including ring-opening (ROM), ring-closing (RCM), and cross metathesis (CM), are widely employed for accessing alicyclic β-amino acids and other densely functionalized derivatives. These methodologies are pivotal for the development of new molecular entities in synthetic and medicinal chemistry. The versatility, stereocontrol, and efficiency of these synthetic routes are critical for preparing β-amino acid derivatives, highlighting the compound's utility in creating complex molecules with potential therapeutic applications (Kiss, Kardos, Vass, & Fülöp, 2018).

Environmental Fate and Aquatic Effects of Related Chemicals

Research into the environmental fate and aquatic effects of related carboxylic acids and ethers, such as ethyl tert-butyl ether (ETBE), provides insights into the biodegradation pathways and potential environmental impacts of similar compounds. Microorganisms capable of degrading these substances aerobically and the subsequent formation of intermediates offer a basis for understanding the environmental behavior of structurally related compounds. This knowledge is crucial for assessing the ecological risks and developing remediation strategies for compounds derived from or related to "4-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}butanoic acid" (Thornton et al., 2020).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These codes provide guidance on how to handle the compound safely.